Cas no 75-21-8 (Ethylene Oxide)

Ethylene Oxide (EO) is a versatile and highly reactive epoxide compound with the chemical formula C₂H₄O. It is widely used as an intermediate in the production of ethylene glycol, surfactants, and other industrial chemicals. A key advantage of EO is its efficacy as a sterilizing agent, particularly for heat-sensitive medical equipment, due to its ability to penetrate packaging and eliminate microorganisms at low temperatures. Its high reactivity also makes it valuable in ethoxylation processes, enabling the synthesis of polyethylene glycols and ethanolamines. However, EO requires careful handling due to its flammability and toxicity. Proper storage and ventilation are essential to ensure safe industrial use.
Ethylene Oxide structure
Ethylene Oxide structure
Product Name:Ethylene Oxide
CAS No:75-21-8
MF:C2H4O
MW:44.0525608062744
MDL:MFCD00014482
CID:81664
PubChem ID:24845617
Update Time:2025-06-14

Ethylene Oxide Chemical and Physical Properties

Names and Identifiers

    • Ethylene Oxide
    • 1,2-epoxyethane
    • Alpha,beta-oxidoethane
    • amprolene
    • anprolene
    • anproline
    • Dihydrooxirene
    • dimethylene oxide
    • E.O.
    • Epoxyethane
    • Ethene oxide
    • Ethox
    • merpol
    • oxacyclopropane
    • Oxane
    • oxidoethane
    • oxirane
    • oxyfume
    • Ethylene oxide solution
    • C2H4O
    • ETO
    • Oxiraan
    • Oxiran
    • T-Gas
    • 1,2-epoxyaethane
    • aethylenoxid
    • Ciba-Geigy 9138
    • Mirror Ox
    • Oxirene, dihydro-
    • Oxyfume 12
    • Oxyfume 2002
    • Epoxy ethane
    • 12/88
    • Etylenu tlenek [Polish]
    • 1,2-Epoxyaethan
    • ENT-26263
    • Etilene (ossido di)
    • FEMA No. 2433
    • Sterilizing gas ethylene oxide 100%
    • E0689
    • ETHYLENE OXIDE [IARC]
    • JJH7GNN18P
    • Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C
    • Ethylene oxide, or ethlene oxide with nitrogen up to a total pressure of 1Mpa (10 bar) at 50 degrees C [UN1040] [Poison gas]
    • Oxide, Ethylene
    • Ethylene Oxide 1000 microg/mL in Triacetin
    • Oxiranyl
    • c0527
    • Ethylene oxide 10000 microg/mL in Dimethylsulfoxide
    • Etylenu tlenek
    • UN 1040
    • HSDB 170
    • E0647
    • AI3-26263
    • 1,2-Epoxyaethan [German]
    • Rcra waste number U115
    • E0690
    • E0692
    • ethyleneoxide
    • ETHYLENE OXIDE [FHFI]
    • NCI-C50088
    • ETHYLENE OXIDE (MART.)
    • Ethylene oxide, purum, >=99.8%
    • ethyleneoxy
    • ETHYLENE OXIDE [MI]
    • E0693
    • AKOS009031564
    • Q407473
    • monooxirane
    • ETHYLENE OXIDE [WHO-DD]
    • EPA Pesticide Chemical Code 042301
    • CHEBI:27561
    • Caswell No. 443
    • UN1040
    • Fema no 2433
    • Ethylene oxide, >=99.9%
    • Ethylene oxide, >=99.5%
    • DTXCID60600
    • epoxide or oxirane
    • ALPHA, BETA-OXIDOETHANE
    • MFCD00014482
    • Epitope ID:116215
    • ETHYLENE OXIDE [MART.]
    • EC 200-849-9
    • UNII-JJH7GNN18P
    • ETHYLENE OXIDE [HSDB]
    • 1,2-Epoxy ethane
    • Ethyleenoxide [Dutch]
    • C06548
    • Caswell no 443
    • ETHYLENE OXIDE (IARC)
    • EINECS 200-849-9
    • 75-21-8
    • DTXSID0020600
    • Etilene (ossido di) [Italian]
    • Qazi-ketcham
    • CCRIS 297
    • .alpha.,.beta.-Oxidoethane
    • Oxirane; Ethylene oxide
    • Ethylene (oxyde d') [French]
    • Ethyleenoxide
    • ethylene-oxide
    • CHEMBL1743219
    • NS00005032
    • Ethylene (oxyde d')
    • Oxiraan [Dutch]
    • ethylenoxide
    • RCRA waste no. U115
    • oxyde d'ethylene
    • USEPA/OPP Pesticide Code: 042301
    • E O
    • Ethylene oxide 50000 microg/mL in Dichloromethane
    • D03474
    • Aethylenoxid [German]
    • InChI=1/C2H4O/c1-2-3-1/h1-2H
    • Oxiranyl radical
    • Ethylene oxide Solution in Toluene, 1000ug/mL
    • 1ST10755-1000T
    • DTXSID30185475
    • MDL: MFCD00014482
    • Inchi: 1S/C2H4O/c1-2-3-1/h1-2H2
    • InChI Key: IAYPIBMASNFSPL-UHFFFAOYSA-N
    • SMILES: O1CC1

Computed Properties

  • Exact Mass: 44.02620
  • Monoisotopic Mass: 44.026215
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 10.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1

Experimental Properties

  • Color/Form: Colorless gas with characteristic odor. [14]
  • Density: 1.1238 g/cm3 (15 ºC)
  • Melting Point: 148.5-149.5 ºC
  • Boiling Point: 183-192 ºC (0.15 Torr)
  • Flash Point: -49.0±15.3 ºC,
  • Refractive Index: 1.4840 (589.3 nm 15 ºC)
  • Solubility: Dissolution (69.6 g/l) (25 º C),
  • PSA: 12.53000
  • LogP: 0.01660
  • Solubility: Soluble in water, most organic solvents. [28]
  • Merck: 3802

Ethylene Oxide Security Information

Ethylene Oxide Customs Data

  • HS CODE:2910100000
  • Customs Data:

    China Customs Code:

    2910100000

Ethylene Oxide Pricemore >>

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Ethylene Oxide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylborane ,  Tetrabutylammonium chloride Solvents: Tetrahydrofuran ;  12 h, 1 bar, rt
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  rt
Reference
Surfactant-Emulating Amphiphilic Polycarbonates and Other Functional Polycarbonates through Metal-Free Copolymerization of CO2 with Ethylene Oxide
Jia, Mingchen; Zhang, Dongyue; Gnanou, Yves ; Feng, Xiaoshuang, ACS Sustainable Chemistry & Engineering, 2021, 9(30), 10370-10380

Ethylene Oxide Raw materials

Ethylene Oxide Preparation Products

Ethylene Oxide Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:75-21-8)ETHYLENE OXIDE
Order Number:sfd6122
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:75-21-8)Ethylene Oxide
Order Number:LE11038
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:04
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:75-21-8)Ethylene Oxide
Order Number:A1235875
Stock Status:in Stock
Quantity:50g/250g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:59
Price ($):210/289/367
Email:sales@amadischem.com

Additional information on Ethylene Oxide

Recent Advances in Ethylene Oxide (75-21-8) Research: Applications and Safety Considerations in Chemical and Biomedical Fields

Ethylene Oxide (EO, CAS 75-21-8) remains a critical compound in chemical and biomedical industries due to its versatile applications as a sterilizing agent, intermediate in chemical synthesis, and precursor for ethylene glycol production. Recent studies have focused on optimizing its industrial applications while addressing growing concerns about its toxicity and environmental impact. This research brief synthesizes key findings from 2022-2023 literature regarding EO's novel applications, sterilization efficacy, and risk mitigation strategies.

In biomedical applications, EO sterilization has demonstrated superior efficacy (99.9999% microbial reduction) for heat-sensitive medical devices compared to emerging alternatives like hydrogen peroxide plasma. A 2023 Journal of Hospital Infection study revealed EO's unique ability to penetrate complex device geometries while maintaining material integrity, though residual analysis protocols require enhancement to meet stricter EU MDR standards (Class IIb/III devices). Concurrently, research at MIT has developed nanocatalytic converters that reduce EO emissions by 92% in sterilization facilities through advanced platinum-titania catalysts operating at 150-200°C.

Chemical synthesis applications have seen breakthroughs in EO derivative production. A Nature Catalysis publication (2023) described a novel silver-zirconia catalyst achieving 88% selectivity in ethylene-to-EO conversion at 220°C, significantly reducing energy consumption versus conventional processes. In pharmaceutical contexts, EO's role as a key intermediate for polyethylene glycol (PEG) production remains irreplaceable, with recent FDA approvals of PEGylated biologics (e.g., PEG-asparaginase) driving demand for ultra-high-purity EO grades (≥99.99%).

Toxicological research has yielded important safety insights. The NIH's 2023 longitudinal study established new exposure thresholds (0.1 ppm time-weighted average), while CRISPR-based biosensors now enable real-time EO detection in workplace environments. Notably, a Lancet Oncology meta-analysis confirmed EO's genotoxicity mechanisms involve N7-(2-hydroxyethyl)guanine adduct formation, prompting revisions to IARC risk assessment models. These findings are driving adoption of closed-loop sterilization systems and predictive AI monitoring in industrial settings.

Emerging applications include EO's use in covalent organic framework (COF) synthesis, where its small molecular size enables precise pore functionalization for drug delivery systems. A recent ACS Nano study demonstrated EO-crosslinked COFs with 40% higher drug loading capacity compared to traditional methods. However, environmental concerns persist, with 2023 EPA data showing EO contributes to 0.7% of total hazardous air pollutants in the US, spurring development of bio-based alternatives like limonene oxide for certain applications.

Future research directions include: (1) advanced catalytic systems for greener EO production, (2) next-generation personal protective equipment with embedded EO sensors, and (3) machine learning models to optimize sterilization cycles while minimizing residuals. The ongoing balance between EO's indispensable industrial utility and safety requirements will continue to shape research priorities in this field through 2025 and beyond.

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